Cas no 37042-60-7 (Thiourea, N,N''-[1,3-phenylenebis(methylene)]bis[N'-butyl-)

• Product Name: Thiourea, N,N''-[1,3-phenylenebis(methylene)]bis[N'-butyl-
• CAS No: 37042-60-7
• MF: C₁₈H₃₀N₄S₂
• MW: 366.587601184845
• CID: 1480980
• PubChem ID: 7999415
• Update Time: 2025-04-21

Thiourea, N,N''-[1,3-phenylenebis(methylene)]bis[N'-butyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N,N''-[1,3-phenylenebis(methylene)]bis[N'-butyl-
• 1-butyl-3-[[3-[(butylcarbamothioylamino)methyl]phenyl]methyl]thiourea
• AKOS000969480
• 37042-60-7
• DTXSID20428989

• Inchi： 1S/C18H30N4S2/c1-3-5-10-19-17(23)21-13-15-8-7-9-16(12-15)14-22-18(24)20-11-6-4-2/h7-9,12H,3-6,10-11,13-14H2,1-2H3,(H2,19,21,23)(H2,20,22,24)
• InChI Key： YIQMZADCNUXHFP-UHFFFAOYSA-N
• SMILES： S=C(NCC1C=CC=C(C=1)CNC(NCCCC)=S)NCCCC

Computed Properties

• Exact Mass: 366.1915
• Monoisotopic Mass: 366.19118932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 48.12